Cas no 2228306-78-1 (3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine)

3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine is a specialized azetidine derivative featuring dual methoxy-functionalized alkyl chains. Its unique structure, combining a strained four-membered azetidine ring with branched alkoxy substituents, offers distinct reactivity and steric properties, making it valuable in synthetic chemistry and pharmaceutical applications. The compound's methoxy groups enhance solubility in polar solvents, while the azetidine core provides a rigid scaffold for further functionalization. This intermediate is particularly useful in the development of bioactive molecules, where its constrained geometry can influence conformational stability and binding interactions. Its synthetic versatility and potential as a building block underscore its utility in medicinal chemistry and material science research.
3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine structure
2228306-78-1 structure
Product Name:3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine
CAS No:2228306-78-1
MF:C10H21NO2
MW:187.27924323082
CID:6376440
PubChem ID:165614462
Update Time:2025-10-30

3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine
    • 2228306-78-1
    • EN300-1804631
    • Inchi: 1S/C10H21NO2/c1-9(2,12-3)5-6-10(13-4)7-11-8-10/h11H,5-8H2,1-4H3
    • InChI Key: PYSXHGLRSSJWPF-UHFFFAOYSA-N
    • SMILES: O(C)C1(CNC1)CCC(C)(C)OC

Computed Properties

  • Exact Mass: 187.157228913g/mol
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 30.5Ų

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3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine Related Literature

Additional information on 3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine

Introduction to 3-Methoxy-3-(3-Methoxy-3-Methylbutyl)azetidine (CAS No. 2228306-78-1)

3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine, with the CAS number 2228306-78-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The unique structural features of 3-methoxy-3-(3-methoxy-3-methylbutyl)azetidine make it a promising candidate for various therapeutic applications, particularly in the development of new drugs targeting neurological and psychiatric disorders.

The chemical structure of 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine consists of a central azetidine ring with two methoxy groups and a 3-methylbutyl substituent. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have focused on the biological activities of 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine. One notable area of research is its potential as a modulator of GABA receptors, which play a central role in the central nervous system (CNS). GABA receptors are involved in various physiological processes, including neurotransmission, synaptic plasticity, and neuroprotection. Compounds that can selectively modulate these receptors have the potential to treat conditions such as anxiety, depression, and epilepsy.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine at different GABA receptor subtypes. The results showed that this compound exhibits high affinity for GABAA receptors and moderate affinity for GABAB receptors. Additionally, it demonstrated potent agonist activity at GABAA receptors, suggesting its potential as an anxiolytic agent.

Beyond its interactions with GABA receptors, 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine has also been explored for its neuroprotective properties. In vitro studies using neuronal cell cultures have shown that this compound can reduce oxidative stress and prevent neuronal cell death induced by various toxic stimuli. These findings suggest that 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route to produce 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine has been optimized to ensure high yield and purity. One common method involves the reaction of 1-bromo-2-methoxypropane with 1,4-diazabicyclo[2.2.2]octane (DABCO) followed by ring closure to form the azetidine ring. Subsequent functionalization steps introduce the methoxy and 3-methylbutyl substituents to yield the final product. This synthetic approach allows for efficient large-scale production, making it suitable for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile in healthy volunteers. Further studies are needed to assess its therapeutic effects in patient populations with specific neurological disorders.

In conclusion, 3-Methoxy-3-(3-methoxy-3-methylbutyl)azetidine (CAS No. 2228306-78-1) is a promising compound with potential applications in the treatment of neurological and psychiatric disorders. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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